Cas no 879036-44-9 (N-(4-methylphenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(4-methylphenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 879036-44-9
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 5480781
• PubChem ID: 6499067
• Update Time: 2025-10-20

N-(4-methylphenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]acetamide
• F2773-0129
• N-(4-methylphenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• AKOS000736434
• 879036-44-9
• N-(4-methylphenyl)-2-[6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl]acetamide
• VU0497697-1
• STK290839
• 2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(p-tolyl)acetamide
• N-(4-methylphenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C17H15N3O2S/c1-12-4-6-13(7-5-12)18-16(21)11-20-17(22)9-8-14(19-20)15-3-2-10-23-15/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： LCDAWGJLNFXGLR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(CC(NC2C=CC(C)=CC=2)=O)N=1)=O

Computed Properties

• Exact Mass: 325.08849790g/mol
• Monoisotopic Mass: 325.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methylphenyl)-2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide

N-(4-methylphenyl)-2,6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide: A Comprehensive Overview

The compound with CAS No. 879036-44-9, known as N-(4-methylphenyl)-2,6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a dihydropyridazine core, a thiophene substituent, and an acetamide group attached to a 4-methylphenyl moiety. These structural elements contribute to its potential as a bioactive agent with diverse applications in drug discovery.

Recent studies have highlighted the importance of dihydropyridazine derivatives in the development of novel therapeutic agents. The dihydropyridazine ring system is known for its ability to act as a scaffold for various functional groups, enabling the creation of molecules with diverse biological activities. In the case of N-(4-methylphenyl)-2,6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylacetamide, the presence of the thiophene group introduces additional electronic and steric properties that enhance its interaction with biological targets. This makes it a promising candidate for further exploration in drug design.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the dihydropyridazine ring through cyclization reactions and the subsequent introduction of the thiophene and acetamide groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Recent studies have demonstrated that dihydropyridazine derivatives can modulate key pathways involved in neuronal protection and inflammation. For instance, N-(4-methylphenyl)-2,6-oxo-3-(thiophen-2-y...